Cas no 295347-54-5 (ethyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5-dimethylthiophene-3-carboxylate)

• Product Name: ethyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5-dimethylthiophene-3-carboxylate
• CAS No: 295347-54-5
• MF: C₁₃H₁₃NO₄S
• MW: 279.31162238121
• MDL: MFCD00425448
• CID: 3055781
• PubChem ID: 543159
• Update Time: 2025-06-11

ethyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5-dimethylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>2-(2,5-Dioxo-2,5-dihydropyrrol-1-yl)-4,5-dimethyl-thiophene-3-carboxylic ac id ethyl ester
• ethyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5-dimethylthiophene-3-carboxylate
• 295347-54-5
• Ethyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5-dimethyl-3-thiophenecarboxylate
• EN300-228216
• MLS000579773
• IDOMJIOORUVCPK-UHFFFAOYSA-N
• CHEMBL1403869
• ET 2-(2,5-DIOXO-2,5-DIHYDRO-1H-PYRROL-1-YL)-4,5-DIMETHYL-3-THIOPHENECARBOXYLATE
• AKOS000308085
• 2-(2,5-Dioxo-2,5-dihydropyrrol-1-yl)-4,5-dimethyl-thiophene-3-carboxylic acid ethyl ester
• CS-0298885
• CBMicro_026025
• 2-(2,5-DIOXO-2,5-DIHYDRO-PYRROL-1-YL)-4,5-DIMETHYL-THIOPHENE-3-CARBOXYLIC+
• Thiophene-3-carboxylic acid, 4,5-dimethyl-2-(2,5-dioxo-3-pyrrolin-1-yl)-, ethyl ester
• STK068153
• ethyl2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5-dimethylthiophene-3-carboxylate
• Ethyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5-dimethyl-3-thiophenecarboxylate #
• ethyl 2-(2,5-dioxopyrrol-1-yl)-4,5-dimethylthiophene-3-carboxylate
• HMS2492B08
• 2-(2,5-dioxo-2,5-dihydro-pyrrol-1-yl)-4,5-dimethyl-thiophene-3-carboxylic acid ethyl ester
• BDBM72125
• F1065-0462
• 5617-61-8
• ALBB-033721
• BIM-0026131.P001
• cid_543159
• ethyl 2-[2,5-bis(oxidanylidene)pyrrol-1-yl]-4,5-dimethyl-thiophene-3-carboxylate
• SMR000186507
• 2-(2,5-dioxo-1-pyrrolyl)-4,5-dimethyl-3-thiophenecarboxylic acid ethyl ester
• DTXSID50971554
• 2-maleimido-4,5-dimethyl-thiophene-3-carboxylic acid ethyl ester
• LS-12859
• WAY-271032

• MDL： MFCD00425448
• Inchi： 1S/C13H13NO4S/c1-4-18-13(17)11-7(2)8(3)19-12(11)14-9(15)5-6-10(14)16/h5-6H,4H2,1-3H3
• InChI Key： IDOMJIOORUVCPK-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C(C(=O)OCC)=C1N1C(C=CC1=O)=O

Computed Properties

• Exact Mass: 279.05652907Da
• Monoisotopic Mass: 279.05652907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 91.9Ų

Additional information on ethyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5-dimethylthiophene-3-carboxylate

Ethyl 2-(2,5-Dioxo-2,5-Dihydro-1H-Pyrrol-1-Yl)-4,5-Dimethylthiophene-3-Carboxylate: A Comprehensive Overview

Ethyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5-dimethylthiophene-3-carboxylate (CAS No. 295347-54-5) is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring system with a pyrrole moiety and an ethyl ester group. The thiophene ring is further substituted with methyl groups at positions 4 and 5, while the pyrrole ring is in a dioxo state, contributing to the compound's stability and reactivity.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its role in drug delivery systems due to its ability to form stable complexes with certain biomolecules. Additionally, the compound has shown promise in the development of advanced materials for optoelectronic devices. Its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of ethyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5-dimethylthiophene-3-carboxylate involves a multi-step process that typically begins with the preparation of the thiophene derivative. This is followed by the introduction of the pyrrole moiety through a series of coupling reactions. The final step involves esterification to introduce the ethyl group. The reaction conditions are carefully optimized to ensure high yield and purity of the final product.

One of the most intriguing aspects of this compound is its biological activity. Recent research has demonstrated that it exhibits potent anti-inflammatory properties in vitro. This has led to investigations into its potential as a therapeutic agent for conditions such as arthritis and other inflammatory diseases. Furthermore, preliminary studies suggest that it may also possess antimicrobial activity against certain pathogens.

In terms of structural characterization, ethyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-Yl)-4,5-Dimethylthiophene-3-Carboxylate has been thoroughly analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have confirmed the compound's molecular structure and provided insights into its conformational flexibility.

From an environmental perspective, this compound has been assessed for its biodegradability and toxicity profiles. Results indicate that it is relatively non-toxic to aquatic organisms under standard test conditions. However, further studies are required to fully understand its environmental impact and degradation pathways.

In conclusion, ethyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-Yl)-4,5-Dimethylthiophene-Carboxylate (CAS No. 295347-) represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical properties make it an attractive candidate for further research and development in areas ranging from drug discovery to materials science.